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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl bromide

Cat. No.: B126329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties

of 3-Fluoro-4-methylbenzyl bromide, a crucial reagent in organic synthesis, particularly in the

development of novel pharmaceutical compounds. This document includes a summary of its

quantitative data, a representative experimental protocol for its synthesis, and a visualization of

the synthetic workflow.

Core Physicochemical Data
The following table summarizes the essential quantitative data for 3-Fluoro-4-methylbenzyl
bromide.
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Property Value

Molecular Weight 203.05 g/mol [1]

Molecular Formula C₈H₈BrF[1]

CAS Number 145075-44-1[2][3]

Boiling Point 77°C at 3 mmHg[2]

Density 1.456 ± 0.06 g/cm³ (Predicted)[2]

Refractive Index 1.5460[2]

Form Liquid[2]

Color Clear, dark yellow[2]

Synthesis of 3-Fluoro-4-methylbenzyl bromide
The synthesis of 3-Fluoro-4-methylbenzyl bromide is typically achieved through the free-

radical bromination of 3-fluoro-4-methyltoluene. This reaction selectively brominates the

benzylic methyl group.

Representative Experimental Protocol: Free-Radical
Bromination
This protocol is a general method for the benzylic bromination of substituted toluenes and can

be adapted for the synthesis of 3-Fluoro-4-methylbenzyl bromide.

Materials:

3-Fluoro-4-methyltoluene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (or AIBN - azobisisobutyronitrile) as a radical initiator

Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Sodium bicarbonate solution (aqueous, saturated)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3-fluoro-4-methyltoluene in carbon tetrachloride.

Addition of Reagents: Add N-bromosuccinimide (1.05 equivalents) and a catalytic amount of

benzoyl peroxide to the solution.

Reaction Execution: Heat the reaction mixture to reflux. The reaction can be monitored by

observing the consumption of the starting material using thin-layer chromatography (TLC) or

gas chromatography (GC). The reaction is typically complete within a few hours.

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize

any acidic byproducts.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 3-Fluoro-4-
methylbenzyl bromide.

Synthetic Workflow Visualization
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The following diagram illustrates the general workflow for the synthesis and purification of 3-
Fluoro-4-methylbenzyl bromide.
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Caption: General workflow for the synthesis of 3-Fluoro-4-methylbenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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